(E)-5-benzyl-2-(phenylimino)thiazolidin-4-one

• IUPAC Name: 5-benzyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H14N2OS/c19-15-14(11-12-7-3-1-4-8-12)20-16(18-15)17-13-9-5-2-6-10-13/h1-10,14H,11H2,(H,17,18,19)
• InChI Key: PPDYGCWUBUMCPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)NC(=NC3=CC=CC=C3)S2
• Molecular Formula: C16H14N2OS
• DSSTOX Substance ID: DTXSID501331974
• Molecular Weight: 282.4 g/mol
• Solubility: 4.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 132981-93-2

Description

(E)-5-benzyl-2-(phenylimino)thiazolidin-4-one, also known as BIT, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. BIT is a thiazolidinone derivative that has been extensively studied for its biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Pharmacological Applications

• Antihypertensive and Antiarrhythmic Properties : Derivatives of (E)-5-benzyl-2-(phenylimino)thiazolidin-4-one have been synthesized and evaluated for their potential in treating hypertension and arrhythmias. The pharmacological studies suggest that these compounds exhibit significant antihypertensive and antiarrhythmic effects, attributed to their calcium ion channel antagonistic properties. This finding is particularly relevant for developing new treatments for cardiovascular diseases (Bhalgat et al., 2014).

• Anticancer Activity : Research has identified certain analogs of (E)-5-benzyl-2-(phenylimino)thiazolidin-4-one as effective in inducing apoptosis in cancer cells while sparing normal cells. These findings are crucial for the development of targeted cancer therapies, offering a potential advantage over traditional treatments by minimizing adverse effects on healthy cells (Wu et al., 2006).

Chemical Synthesis and Material Science

• One-Pot Synthesis Methods : The compound has been used in novel one-pot synthesis methods for creating pyrimidino thiazolidin-4-ones, showcasing its versatility in facilitating efficient and rapid chemical synthesis processes. Such methodologies are valuable for the development of novel compounds with potential pharmacological applications (Kanagarajan et al., 2009).

• Antimicrobial Properties : Synthesized derivatives have displayed moderate in vitro activities against various microorganisms, underlining the potential of (E)-5-benzyl-2-(phenylimino)thiazolidin-4-one derivatives as antimicrobial agents. This aspect is crucial for developing new antibiotics and addressing the growing concern of antimicrobial resistance (Patil et al., 2011).